![molecular formula C10H7NO3 B1586613 5-Phenyl-1,3-oxazole-4-carboxylic acid CAS No. 99924-18-2](/img/structure/B1586613.png)
5-Phenyl-1,3-oxazole-4-carboxylic acid
Overview
Description
5-Phenyl-1,3-oxazole-4-carboxylic acid (5-POCA) is an organic compound that has been studied extensively in recent years due to its potential applications in a variety of scientific fields. This compound is an important building block for the synthesis of many other organic molecules, and its diverse reactivity makes it a useful tool for organic synthesis. Additionally, 5-POCA has been studied for its potential use in the medical field, as its biochemical and physiological effects have been investigated for potential therapeutic applications.
Scientific Research Applications
Synthesis of Derivatives and Intermediates
Synthesis of Tetrahydroisoquinolinones : The parent compound 5-oxo-10a-phenyl-2,3,10,10a-tetrahydro-5H-[1,3]-oxazolo-[3,2-b]-isoquinoline-10-carboxylic acid, closely related to 5-Phenyl-1,3-oxazole-4-carboxylic acid, was prepared for pharmaceutical applications (Christov, Kozekov & Palamareva, 2006).
Formation of Triazole Derivatives : 3-Oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid, another structurally similar compound, was synthesized and examined for its structure and properties (Shtabova et al., 2005).
Oxazole-Based Scaffolds in Drug Design : The synthesis of 5-amino-1,2,3-triazole-4-carboxylates, related to oxazole derivatives, is significant for creating triazole-based scaffolds in pharmaceutical design (Ferrini et al., 2015).
Heterocyclic Compound Synthesis for Biopolymers : Synthesis of 1,3-oxazole derivatives was employed in modifying chitosan biopolymers, demonstrating their utility in creating materials with antimicrobial properties (Azmy et al., 2019).
General Methodology in Organic Synthesis : The deprotonation of 1,3-oxazole compounds like this compound provides a valuable C-5 carbanion, which is reactive with various electrophiles. This process is significant in the synthesis of disubstituted 1,3-oxazoles (Williams & Fu, 2010).
Cyclization Reactions in Enamides Synthesis : Copper-catalyzed intramolecular cyclization of functionalized enamides, using 2-phenyl-4,5-substituted oxazoles, highlights the role of oxazole derivatives in synthesizing complex organic compounds (Kumar et al., 2012).
Polymer-supported Synthesis of Triazoles : The use of 1,3-oxazolium-5-olates in polymer-supported synthesis of triazoles demonstrates the versatility of oxazole derivatives in creating complex molecular structures (Samanta & Yli-Kauhaluoma, 2005).
Anionic Synthesis of Functionalized Polymers : The synthesis of aromatic carboxyl functionalized polymers using oxazole derivatives like 4,5-dihydro-4,4-dimethyl-2-[4-(1-phenylethenyl)phenyl] oxazole showcases the application of oxazole compounds in polymer science (Summers & Quirk, 1996).
Mechanism of Action
Target of Action
It is known that oxazole derivatives can interact with a variety of biological targets, which suggests that 5-phenyl-1,3-oxazole-4-carboxylic acid may also have multiple targets .
Mode of Action
Oxazole derivatives are known to interact with their targets in various ways, often involving the formation of covalent bonds or non-covalent interactions . It is plausible that this compound acts in a similar manner.
Biochemical Pathways
Oxazole derivatives are known to be involved in a wide range of biochemical pathways, suggesting that this compound may also influence multiple pathways .
Result of Action
Given the diverse biological activities of oxazole derivatives, it is likely that this compound has multiple effects at the molecular and cellular levels .
Action Environment
It is known that factors such as temperature, ph, and the presence of other molecules can affect the action of similar compounds .
properties
IUPAC Name |
5-phenyl-1,3-oxazole-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3/c12-10(13)8-9(14-6-11-8)7-4-2-1-3-5-7/h1-6H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUKDIKJSGDVSIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N=CO2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20379967 | |
Record name | 5-phenyl-1,3-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20379967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
99924-18-2 | |
Record name | 5-phenyl-1,3-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20379967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Phenyl-1,3-oxazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.